Cas no 1613260-41-5 (2-(hydroxymethyl)morpholin-3-one)
2-(hydroxymethyl)morpholin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(hydroxymethyl)morpholin-3-one
-
- MDL: MFCD30749902
- Inchi: 1S/C5H9NO3/c7-3-4-5(8)6-1-2-9-4/h4,7H,1-3H2,(H,6,8)
- InChI Key: NXEHXLPXNGDPKZ-UHFFFAOYSA-N
- SMILES: N1CCOC(CO)C1=O
Computed Properties
- Exact Mass: 131.058243149g/mol
- Monoisotopic Mass: 131.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 58.6Ų
2-(hydroxymethyl)morpholin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D585354-1g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 1g |
$1450 | 2024-08-03 | |
| Enamine | EN300-249408-0.05g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 0.05g |
$321.0 | 2024-06-19 | |
| Enamine | EN300-249408-0.1g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 0.1g |
$478.0 | 2024-06-19 | |
| Enamine | EN300-249408-0.25g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 0.25g |
$681.0 | 2024-06-19 | |
| Enamine | EN300-249408-0.5g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 0.5g |
$1074.0 | 2024-06-19 | |
| Enamine | EN300-249408-1.0g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 1.0g |
$1378.0 | 2024-06-19 | |
| Enamine | EN300-249408-2.5g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 2.5g |
$2894.0 | 2024-06-19 | |
| Enamine | EN300-249408-5.0g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 5.0g |
$5717.0 | 2024-06-19 | |
| Enamine | EN300-249408-10.0g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 10.0g |
$11159.0 | 2024-06-19 | |
| eNovation Chemicals LLC | D585354-1g |
2-(hydroxymethyl)morpholin-3-one |
1613260-41-5 | 95% | 1g |
$1450 | 2025-02-28 |
2-(hydroxymethyl)morpholin-3-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(hydroxymethyl)morpholin-3-one
Professional Introduction to 2-(hydroxymethyl)morpholin-3-one (CAS No. 1613260-41-5)
2-(hydroxymethyl)morpholin-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1613260-41-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a morpholine ring substituted with a hydroxymethyl group at the 2-position and a carbonyl group at the 3-position, making it a valuable intermediate for the synthesis of more complex molecules.
The structural motif of 2-(hydroxymethyl)morpholin-3-one imparts unique chemical properties that make it useful in various synthetic pathways. The presence of both a hydroxymethyl group and a carbonyl functionality allows for facile participation in condensation, oxidation, and reduction reactions, enabling the construction of diverse pharmacophores. This adaptability has positioned the compound as a building block in the development of novel therapeutic agents targeting various biological pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-(hydroxymethyl)morpholin-3-one and its derivatives. The morpholine scaffold is well-documented for its role in enhancing drug solubility and bioavailability, which are critical factors in drug design. Additionally, the hydroxymethyl group can serve as a point for further functionalization, allowing chemists to tailor the molecule for specific biological activities.
One of the most compelling areas of research involving 2-(hydroxymethyl)morpholin-3-one is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of 2-(hydroxymethyl)morpholin-3-one, researchers have developed libraries of compounds aimed at inhibiting aberrant kinase activity. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may exhibit potent antineoplastic properties.
Another emerging field where 2-(hydroxymethyl)morpholin-3-one has shown promise is in the development of antiviral agents. The morpholine ring's ability to interact with biological targets has been exploited to design molecules capable of disrupting viral replication cycles. For instance, researchers have explored its potential as a component in protease inhibitors used against RNA viruses. The hydroxymethyl group's reactivity also allows for modifications that can enhance binding affinity to viral proteins, making it a versatile scaffold for antiviral drug discovery.
The synthesis of 2-(hydroxymethyl)morpholin-3-one itself is an intriguing challenge due to its functional complexity. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods have streamlined some synthetic pathways, making it more feasible to produce this compound on a larger scale. For example, asymmetric hydrogenation techniques have been employed to introduce chirality into the morpholine ring, which is essential for developing enantiomerically pure drugs with enhanced efficacy and reduced toxicity.
In addition to its pharmaceutical applications, 2-(hydroxymethyl)morpholin-3-one has found utility in materials science and agrochemical research. Its ability to form stable complexes with metal ions has led to investigations into its role as a ligand in coordination chemistry. These complexes exhibit interesting catalytic properties that could be harnessed for industrial processes. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of crop protection agents, demonstrating its broad applicability beyond traditional medicinal chemistry.
The future direction of research on 2-(hydroxymethyl)morpholin-3-one is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. As computational methods improve, virtual screening techniques will enable faster identification of promising derivatives for further testing. Moreover, innovations in synthetic methodologies will continue to expand the chemical space accessible through this scaffold, unlocking new therapeutic possibilities.
In conclusion,2-(hydroxymethyl)morpholin-3-one (CAS No. 1613260-41-5) represents a structurally intriguing and biologically relevant compound with significant potential across multiple domains of chemical research. Its unique combination of functional groups makes it an invaluable tool for drug discovery, material science, and industrial applications. As our understanding of its properties grows, so too will its role in advancing scientific and technological progress.
1613260-41-5 (2-(hydroxymethyl)morpholin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)